Cas no 827318-23-0 (Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-)

Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]- structure
827318-23-0 structure
Product Name:Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-
CAS No:827318-23-0
MF:C14H14N4O
MW:254.287162303925
CID:684962
PubChem ID:69795039
Update Time:2025-04-19

Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-
    • N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]propanamide
    • SCHEMBL6479734
    • 827318-23-0
    • DTXSID20741342
    • Inchi: 1S/C14H14N4O/c1-2-14(19)18-12-5-3-4-11-10(12)6-13(17-11)9-7-15-16-8-9/h3-8,17H,2H2,1H3,(H,15,16)(H,18,19)
    • InChI Key: BEVFADQAVXTRCI-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1=CC=CC2=C1C=C(C1C=NNC=1)N2

Computed Properties

  • Exact Mass: 254.11676108g/mol
  • Monoisotopic Mass: 254.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73.6Ų
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